N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C9H13N3OS2/c1-2-5-14-9-12-11-8(15-9)10-7(13)6-3-4-6/h6H,2-5H2,1H3,(H,10,11,13)
• InChI Key: JLBSKONWHNXHAS-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(S1)NC(=O)C2CC2
• Molecular Formula: C9H13N3OS2
• Molecular Weight: 243.4 g/mol

Description

N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide, also known as PTIO, is a chemical compound that has been widely used in scientific research. It is a nitric oxide scavenger that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide works by scavenging nitric oxide, which is a signaling molecule involved in a variety of physiological processes. Nitric oxide is produced by a variety of cell types, including endothelial cells, macrophages, and neurons. It plays a role in regulating blood pressure, inflammation, and neurotransmission. This compound works by binding to nitric oxide and preventing it from interacting with its target molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce blood pressure in animal models of hypertension, as well as to reduce inflammation in models of arthritis. It has also been shown to have anti-cancer effects, by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide in lab experiments is that it is a well-characterized compound that has been extensively studied. It is also relatively easy to synthesize, which makes it accessible to researchers. One limitation of using this compound is that it is a nitric oxide scavenger, which means that it may have off-target effects on other signaling pathways. Additionally, its effectiveness may be dependent on the concentration used, which can be difficult to control.

Future Directions

There are several future directions for research on N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. One area of interest is in studying its effects on the microbiome. Nitric oxide plays a role in regulating the gut microbiome, and this compound may have an impact on this process. Additionally, this compound may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, this compound may be useful in the development of new anti-cancer therapies, by targeting the nitric oxide signaling pathway.

Synthesis Methods

The synthesis of N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide involves the reaction of 5-(propylthio)-1,3,4-thiadiazole-2-amine with cyclopropanecarbonyl chloride in the presence of a base. The resulting product is then purified by recrystallization. The yield of this reaction is typically around 60%.

Scientific Research Applications

N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide has been used in a variety of scientific research applications. It has been shown to be an effective nitric oxide scavenger, which makes it useful for studying the role of nitric oxide in biological systems. It has also been used to study the effects of nitric oxide on the cardiovascular system, as well as its role in inflammation and cancer.